Cas no 13850-16-3 (Tormentic acid)

• Product Name: Tormentic acid
• CAS No: 13850-16-3
• MF: C₃₀H₄₈O₅
• MW: 488.699130058289
• MDL: MFCD09970923
• CID: 174227
• PubChem ID: 73193
• Update Time: 2025-04-19

Tormentic acid Chemical and Physical Properties

Names and Identifiers

• Tormentic acid
• (1R,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 2,3,19-trihydroxyurs-12-en-28-oic acid
• Euscaphic acid
• Jacarandic acid
• tomentic acid
• [ "" ]
• 2α,19α－Dihydroxyursolic acid
• 2α,3β,19-Trihydroxyurs-12-en-28-oic acid
• 2α,3β,19α-Trihydroxyurs-12-en-28-oic acid
• 2α,3β,19α-Trihydroxy-19-methyl-30-noroleana-12-ene-28-oic acid
• 2A,19A-Dihydroxyursolicacid
• (1R,2R,4As,6aR,6aR,6bR,8aR,10S,11R,12aR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4
• NSC720893
• CHEMBL239077
• CS-0032207
• DTXSID40930135
• (1R,2R,4AS,6AS,6BR,8AR,10R,11R,12AR,12BR,14BS)-1,10,11-TRIHYDROXY-1,2,6A,6B,9,9,12A-HEPTAMETHYL-1,2,3,4,4A,5,6,6A,6B,7,8,8A,9,10,11,12,12A,12B,13,14B-ICOSAHYDROPICENE-4A-CARBOXYLIC ACID
• UNII-9WL8LH7U78
• 2,3,19-Trihydroxyurs-12-en-28-oic acid (2alpha,3beta)-
• 2.ALPHA.,3.BETA.,19.ALPHA.-TRIHYDROXYURS-12-EN-28-OIC ACID
• URS-12-EN-28-OIC ACID, 2.ALPHA.,3.BETA.,19-TRIHYDROXY-
• CHEBI:70682
• BDBM50593989
• AKOS032962136
• 2.alpha.,3.alpha.,19.alpha.-Trihydroxyurs-12-en-28-oic acid
• NSC-720893
• 2.ALPHA.,3.BETA.,19-TRIHYDROXYURS-12-EN-28-OIC ACID
• HY-N4137
• 9WL8LH7U78
• Tormenticacid
• SCHEMBL94231
• TORMENTOLIC ACID
• 2.alpha.,19.alpha.-Trihydroxy-urs-12-en-28-oic acid
• 2.ALPHA.,19.ALPHA.-DIHYDROXYURSOLIC ACID
• (2.ALPHA.,3.BETA.)-2,3,19-TRIHYDROXYURS-12-EN-28-OIC ACID
• URS-12-EN-28-OIC ACID, 2,3,19-TRIHYDROXY-, (2.ALPHA.,3.BETA.)-
• 13850-16-3
• Urs-12-en-28-oic acid, 2,3,19-trihydroxy-, (2alpha,3beta)-
• Q15634134
• DA-78542
• 2?,3?,19?-Trihydroxy-12-ursen-28-oic Acid; (2?,3?)-2,3,19-Trihydroxyurs-12-en-28-oic Acid; 2?,19?-Dihydroxyursolic Acid; 2?,3?,19-Trihydroxyurs-12-en-28-oic Acid; 2?,3?,19?-Trihydroxyurs-12-en-28-oic Acid; Tormentolic Acid

• MDL： MFCD09970923
• Inchi： 1S/C30H48O5/c1-17-10-13-30(24(33)34)15-14-27(5)18(22(30)29(17,7)35)8-9-21-26(4)16-19(31)23(32)25(2,3)20(26)11-12-28(21,27)6/h8,17,19-23,31-32,35H,9-16H2,1-7H3,(H,33,34)/t17-,19-,20+,21-,22-,23+,26+,27-,28-,29-,30+/m1/s1
• InChI Key： OXVUXGFZHDKYLS-BLIWDXROSA-N
• SMILES： O[C@H]1[C@@H](C[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@](C)([C@H]4C3=CC[C@@H]12)O)O

Computed Properties

• Exact Mass: 488.35000
• Monoisotopic Mass: 488.35017463 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 488.7
• XLogP3: 5
• Topological Polar Surface Area: 98

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 602.7℃/760mmHg
• Flash Point: 332.3±28.0 °C
• Refractive Index: 1.579
• PSA: 97.99000
• LogP: 5.17520
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

Tormentic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds